3-(2-chlorophenothiazin-10-yl)-N,N-bis(trideuteriomethyl)propan-1-amine
3-(2-chlorophenothiazin-10-yl)-N,N-bis(trideuteriomethyl)propan-1-amine
One of the isotopic labelled form of Chlorpromazine Oxalate, which could be used as antiemetic as well as antipsychotic agent.
Brand Name:
Vulcanchem
CAS No.:
1276197-23-9
VCID:
VC0196398
InChI:
InChI=1S/C17H19ClN2S.C2H2O4/c1-19(2)10-5-11-20-14-6-3-4-7-16(14)21-17-9-8-13(18)12-15(17)20;3-1(4)2(5)6/h3-4,6-9,12H,5,10-11H2,1-2H3;(H,3,4)(H,5,6)/i1D3,2D3;
SMILES:
CN(C)CCCN1C2=CC=CC=C2SC3=C1C=C(C=C3)Cl
Molecular Formula:
C19H21ClN2O4S
Molecular Weight:
414.9 g/mol
3-(2-chlorophenothiazin-10-yl)-N,N-bis(trideuteriomethyl)propan-1-amine
CAS No.: 1276197-23-9
Cat. No.: VC0196398
Molecular Formula: C19H21ClN2O4S
Molecular Weight: 414.9 g/mol
Purity: 95% by HPLC; 98% atom D
* For research use only. Not for human or veterinary use.
Specification
| Description | One of the isotopic labelled form of Chlorpromazine Oxalate, which could be used as antiemetic as well as antipsychotic agent. |
|---|---|
| CAS No. | 1276197-23-9 |
| Molecular Formula | C19H21ClN2O4S |
| Molecular Weight | 414.9 g/mol |
| IUPAC Name | 3-(2-chlorophenothiazin-10-yl)-N,N-bis(trideuteriomethyl)propan-1-amine;oxalic acid |
| Standard InChI | InChI=1S/C17H19ClN2S.C2H2O4/c1-19(2)10-5-11-20-14-6-3-4-7-16(14)21-17-9-8-13(18)12-15(17)20;3-1(4)2(5)6/h3-4,6-9,12H,5,10-11H2,1-2H3;(H,3,4)(H,5,6)/i1D3,2D3; |
| Standard InChI Key | FZNQRUYAXGKACN-TXHXQZCNSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])N(CCCN1C2=CC=CC=C2SC3=C1C=C(C=C3)Cl)C([2H])([2H])[2H].C(=O)(C(=O)O)O |
| SMILES | CN(C)CCCN1C2=CC=CC=C2SC3=C1C=C(C=C3)Cl |
| Canonical SMILES | CN(C)CCCN1C2=CC=CC=C2SC3=C1C=C(C=C3)Cl.C(=O)(C(=O)O)O |
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